1-(2-Ethoxyethyl)-4-nitro-1H-pyrazole

• IUPAC Name: 1-(2-ethoxyethyl)-4-nitropyrazole
• InChI: InChI=1S/C7H11N3O3/c1-2-13-4-3-9-6-7(5-8-9)10(11)12/h5-6H,2-4H2,1H3
• InChI Key: OBKDSOFHXAISOY-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C=C(C=N1)[N+](=O)[O-]
• Molecular Formula: C7H11N3O3
• Molecular Weight: 185.18 g/mol

Description

Synthesis Analysis

This involves the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anticancer Properties : Researchers have explored the potential of 1-(2-Ethoxyethyl)-4-nitro-1H-pyrazole as an anticancer agent. .
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Agrochemicals and Pest Control

• Pesticide Development : Scientists investigate its use as a pesticide due to its structural features. .

Material Science and Organic Synthesis

• Building Block for Organic Compounds : 1-(2-Ethoxyethyl)-4-nitro-1H-pyrazole serves as a versatile intermediate in organic synthesis. .

Photophysical Studies and Optoelectronics

• Fluorescent Properties : Researchers study its fluorescence behavior. .

Coordination Chemistry and Metal Complexes

• Ligand for Metal Ions : The compound’s nitrogen atoms can coordinate with metal ions. .

Environmental Chemistry and Toxicology

• Environmental Fate and Toxicity : Investigations focus on its persistence, degradation, and potential ecological impact. .

Mechanism of Action

Target of Action

It shares structural similarities with other compounds such as 2-ethoxyethyl acetate and Tetrofosmin , which have known targets. These compounds interact with specific receptors or enzymes in the body, influencing their function and leading to various physiological effects.

Mode of Action

Based on its structural similarity to tetrofosmin , it might interact with its targets in a similar manner. Tetrofosmin, for instance, is used in conjunction with technetium Tc-99m as a radiopharmaceutical . The compound’s interaction with its targets could lead to changes at the molecular level, affecting cellular processes and functions.

Biochemical Pathways

Related compounds like phthalic acid esters are known to be involved in various biochemical pathways . They can be biosynthesized by several organisms and are reported to possess allelopathic, antimicrobial, insecticidal, and other biological activities .

Pharmacokinetics

Related compounds like bilastine have been studied for their pharmacokinetic properties . These properties significantly impact the bioavailability of the compound, determining how effectively it can exert its effects in the body.

Action Environment

The action, efficacy, and stability of 1-(2-Ethoxyethyl)-4-nitro-1H-pyrazole can be influenced by various environmental factors. For instance, a study on a water-lean amine-based solvent, namely N-(2-ethoxyethyl)-3-morpholinopropan-1-amine (2-EEMPA), showed that its CO2 capture performance was influenced by environmental conditions . Similarly, the action of 1-(2-Ethoxyethyl)-4-nitro-1H-pyrazole might also be influenced by factors such as temperature, pH, and the presence of other substances.

Safety and Hazards

This involves the study of the compound’s toxicity, flammability, environmental impact, and precautions to be taken while handling it.

Future Directions

This involves potential applications or fields of study where the compound could be useful. It could also include current limitations and challenges in its study.